Cas no 5313-35-9 (2-Methyl-1H-imidazole-4,5-dicarboxylic acid)

• Product Name: 2-Methyl-1H-imidazole-4,5-dicarboxylic acid
• CAS No: 5313-35-9
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• MDL: MFCD00126943
• CID: 381969
• PubChem ID: 79201
• Update Time: 2025-05-23

2-Methyl-1H-imidazole-4,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1H-imidazole-4,5-dicarboxylic acid
• 1H-Imidazole-4,5-dicarboxylicacid, 2-methyl-
• 1-H-2-methyl-4,5-imidazoledicarboxylic acid
• 2-methyl-4,5-imidazoledicarboxylic acid
• 2-Methylimidazole-4,5-dicarboxylic acid
• 4,5-dicarboxy-2-methylimidazole
• NSC72089
• Oprea1_263600
• Oprea1_094836
• HMS3433G13
• 1780AJ
• STK533952
• 2-methylimidazol-4,5-dicarboxylic acid
• ST023344
• BAS 00600242
• MFCD00126943
• SR-01000397640-1
• EN300-142459
• SB37531
• AS-47222
• 1H-Imidazole-4,5-dicarboxylic acid, 2-methyl-
• EINECS 226-170-8
• AKOS000320061
• NS00032660
• FT-0725470
• YM9VJ9ZHA6
• NSC-72089
• 5313-35-9
• IMIDAZOLE-4,5-DICARBOXYLIC ACID, 2-METHYL-
• SR-01000397640
• NSC 72089
• SCHEMBL213561
• F12720
• Z1198150718
• UNII-YM9VJ9ZHA6
• DTXSID20201214
• CS-0308944
• 2-methyl-1H-imidazole-4,5-dicarboxylicacid
• F6660-2870
• SY095971
• 4,5-Imidazoledicarboxylic acid, 2-methyl-
• DTXCID20123705
• DCYCQZSHGUXYGP-UHFFFAOYSA-N
• ALBB-033450
• DB-071633
• imidazole, 4,5-dicarboxy-2-methyl-

• MDL： MFCD00126943
• Inchi： 1S/C6H6N2O4/c1-2-7-3(5(9)10)4(8-2)6(11)12/h1H3,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： DCYCQZSHGUXYGP-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(=O)O)N=C(C)N1)=O

Computed Properties

• Exact Mass: 170.03300
• Monoisotopic Mass: 170.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103
• XLogP3: 0.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.662
• Melting Point: No data available
• Boiling Point: 606.2°Cat760mmHg
• Flash Point: 320.4°C
• Refractive Index: 1.653
• PSA: 103.28000
• LogP: 0.11450
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

2-Methyl-1H-imidazole-4,5-dicarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-Methyl-1H-imidazole-4,5-dicarboxylic acid

Recent Advances in the Study of 2-Methyl-1H-imidazole-4,5-dicarboxylic acid (CAS: 5313-35-9) and Its Applications in Chemical Biology and Medicine

2-Methyl-1H-imidazole-4,5-dicarboxylic acid (CAS: 5313-35-9) is a heterocyclic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile building block for the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and metal-chelating agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its structural properties, synthetic applications, and biological activities.

One of the key areas of interest is the compound's ability to form stable complexes with transition metals, which has been explored in the context of metalloenzyme inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Methyl-1H-imidazole-4,5-dicarboxylic acid exhibit potent inhibitory activity against histone demethylases, a class of enzymes implicated in various cancers. The study utilized X-ray crystallography to elucidate the binding mode of these inhibitors, revealing critical interactions with the enzyme's active site.

In addition to its applications in enzyme inhibition, recent research has investigated the compound's potential in drug delivery systems. A team at MIT developed a novel nanocarrier system incorporating 2-Methyl-1H-imidazole-4,5-dicarboxylic acid as a pH-sensitive linker, enabling targeted release of anticancer drugs in tumor microenvironments. This approach, detailed in a 2024 Nature Communications paper, showed promising results in preclinical models of breast cancer, with significantly reduced off-target effects compared to conventional therapies.

The synthetic versatility of 2-Methyl-1H-imidazole-4,5-dicarboxylic acid has also been a focus of recent investigations. Researchers at the University of Tokyo reported an efficient one-pot synthesis method for this compound in Organic Letters (2023), achieving a 78% yield under mild conditions. This advancement addresses previous challenges in the large-scale production of the compound, potentially facilitating its broader application in medicinal chemistry.

From a structural perspective, computational studies have provided new insights into the electronic properties of 2-Methyl-1H-imidazole-4,5-dicarboxylic acid. Density functional theory (DFT) calculations published in the Journal of Physical Chemistry A (2024) revealed unique charge distribution patterns that contribute to the compound's exceptional chelating ability. These findings are informing the design of new catalysts and therapeutic agents based on this scaffold.

Looking ahead, several clinical trials are currently investigating derivatives of 2-Methyl-1H-imidazole-4,5-dicarboxylic acid as potential treatments for neurodegenerative diseases. Early-phase results presented at the 2024 American Chemical Society meeting showed promising neuroprotective effects in models of Parkinson's disease, with good blood-brain barrier penetration and favorable safety profiles.

In conclusion, the growing body of research on 2-Methyl-1H-imidazole-4,5-dicarboxylic acid (CAS: 5313-35-9) underscores its importance as a multifunctional platform in chemical biology and drug discovery. Recent advances in synthesis, structural characterization, and biological evaluation are expanding its applications across multiple therapeutic areas. Continued investigation of this compound and its derivatives is expected to yield novel insights and potentially transformative medical therapies in the coming years.